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Compound of Interest

Compound Name: 5,5-Dimethylhydantoin

Cat. No.: B190458 Get Quote

Technical Support Center: 5,5-
Dimethylhydantoin
This guide provides essential information for the safe handling and storage of 5,5-
Dimethylhydantoin, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5,5-Dimethylhydantoin?

A1: 5,5-Dimethylhydantoin is generally not classified as a hazardous substance.[1][2]

However, it may cause mild irritation to the skin, eyes, and respiratory tract.[3] Ingestion may

lead to gastrointestinal irritation with symptoms like nausea, vomiting, and diarrhea.[3] A key

concern is the potential for dust explosion if fine dust accumulates.[1]

Q2: What personal protective equipment (PPE) is required when handling 5,5-
Dimethylhydantoin?

A2: It is recommended to wear safety glasses with side shields or goggles, protective gloves

(such as butyl rubber), and a lab coat or other suitable protective clothing.[3][4] In cases of

inadequate ventilation or when dust generation is likely, a NIOSH or European Standard EN

149 approved respirator should be used.[3]

Q3: What are the proper storage conditions for 5,5-Dimethylhydantoin?
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A3: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][5] Keep the

substance away from incompatible materials such as strong oxidizing agents, and sources of

heat or ignition.[2][3]

Q4: What should I do in case of a spill?

A4: For small spills, you can vacuum or sweep up the material and place it into a suitable

disposal container.[3] Ensure the area is well-ventilated. Avoid generating dust during cleanup.

For larger spills, it's important to prevent the substance from entering drains.

Q5: What is the appropriate first aid response to exposure?

A5:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water.[1][3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, have them rinse their mouth

with water and drink 2-4 cupfuls of water or milk.[3]

Q6: What materials are incompatible with 5,5-Dimethylhydantoin?

A6: 5,5-Dimethylhydantoin is incompatible with strong oxidizing agents.[2][3] It is also advised

to keep it away from highly acidic or alkaline materials to prevent exothermic reactions.[5]
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Issue Possible Cause Solution

Caking or clumping of the solid
Improper storage in a humid

environment.

Ensure the container is tightly

sealed and stored in a dry

location. If clumping occurs,

gently break up the material

before use, ensuring adequate

ventilation and PPE to avoid

dust inhalation.

Dust generation during

handling

Pouring or transferring the

powder too quickly.

Handle the material slowly and

carefully to minimize dust. Use

a fume hood or local exhaust

ventilation.

Discoloration of the material
Contamination or exposure to

incompatible substances.

Dispose of the discolored

material according to

regulations. Review handling

and storage procedures to

prevent future contamination.

Quantitative Data
Property Value Source

Melting Point 174 - 180 °C [2][4]

Boiling Point 312.6 °C [4]

Water Solubility Soluble [2]

Molecular Formula C5H8N2O2 [2]

Molecular Weight 128.13 g/mol [2]

Experimental Protocols
General Handling Protocol:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).
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Work in a well-ventilated area, preferably in a fume hood, especially when dealing with the

powdered form.

Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Weigh out the required amount of 5,5-Dimethylhydantoin carefully to minimize dust.

After handling, wash hands thoroughly with soap and water.

Clean all equipment and the work area to remove any residual dust.

Storage Protocol:

Keep the container tightly closed when not in use.

Store in a designated, clearly labeled area.

Ensure the storage area is cool, dry, and well-ventilated.

Store away from strong oxidizing agents and other incompatible materials.

Visualizations
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Safe Handling and Storage Workflow for 5,5-Dimethylhydantoin
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Caption: Workflow for safe handling and storage of 5,5-Dimethylhydantoin.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b190458?utm_src=pdf-body-img
https://www.benchchem.com/product/b190458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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